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Compound of Interest

Compound Name: 1-(2-Fluoroethoxy)-4-nitrobenzene

CAS No.: 109230-65-1

Cat. No.: B019609

Get Quote

CAS Number: 109230-65-1

Introduction: A Versatile Building Block in Modern
Chemistry
1-(2-Fluoroethoxy)-4-nitrobenzene is a valuable aromatic compound characterized by the

presence of a nitro group and a fluoroethoxy substituent on a benzene ring. This unique

combination of functional groups makes it a highly versatile intermediate in organic synthesis,

particularly in the fields of medicinal chemistry and materials science. The electron-withdrawing

nature of the nitro group activates the aromatic ring for nucleophilic aromatic substitution, while

the fluoroethoxy moiety can influence the pharmacokinetic and physicochemical properties of

derivative compounds, such as metabolic stability and lipophilicity. This guide provides a

comprehensive overview of the synthesis, properties, applications, and analytical

characterization of this important chemical entity, tailored for researchers, scientists, and

professionals in drug development.
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Synthesis and Mechanism: The Williamson Ether
Synthesis Approach
The most common and efficient method for the synthesis of 1-(2-Fluoroethoxy)-4-
nitrobenzene is the Williamson ether synthesis. This classic organic reaction involves the

reaction of an alkoxide with a primary alkyl halide. In this specific case, the synthesis proceeds

by the reaction of 4-nitrophenol with 1-bromo-2-fluoroethane (or a similar 2-fluoroethyl halide)

in the presence of a base.

The mechanism involves the deprotonation of the phenolic hydroxyl group of 4-nitrophenol by a

base, typically a carbonate such as potassium carbonate, to form a more nucleophilic

phenoxide ion. This phenoxide then acts as a nucleophile, attacking the electrophilic carbon of

the 2-fluoroethyl halide in an SN2 reaction, displacing the halide and forming the desired ether

linkage. The choice of a polar aprotic solvent, such as acetonitrile or dimethylformamide (DMF),

is crucial for facilitating the SN2 reaction.
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Caption: A logical workflow of the Williamson ether synthesis for 1-(2-Fluoroethoxy)-4-
nitrobenzene.

Detailed Experimental Protocol: Synthesis of 1-(2-
Fluoroethoxy)-4-nitrobenzene
This protocol is a representative example of the Williamson ether synthesis for the preparation

of the title compound.

Materials:

4-Nitrophenol

1-Bromo-2-fluoroethane

Anhydrous Potassium Carbonate (K₂CO₃)

Anhydrous Acetonitrile (CH₃CN)

Ethyl Acetate

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a stirred suspension of 4-nitrophenol (1.0 eq) and anhydrous potassium carbonate (2.0

eq) in anhydrous acetonitrile, add 1-bromo-2-fluoroethane (1.2 eq).

Heat the reaction mixture to reflux (approximately 82°C) and monitor the reaction progress

by thin-layer chromatography (TLC).

After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

Filter the reaction mixture to remove inorganic salts and wash the solid residue with ethyl

acetate.
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Combine the filtrate and washings and concentrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(2-Fluoroethoxy)-4-
nitrobenzene.

Physicochemical Properties
The key physicochemical properties of 1-(2-Fluoroethoxy)-4-nitrobenzene are summarized in

the table below. These properties are essential for its handling, storage, and application in

various chemical processes.

Property Value

CAS Number 109230-65-1[1]

Molecular Formula C₈H₈FNO₃[1]

Molecular Weight 185.15 g/mol

IUPAC Name 1-(2-fluoroethoxy)-4-nitrobenzene[1]

LogP 1.96[1]

Polar Surface Area 52 Å²[1]

Hydrogen Bond Acceptors 3[1]

Hydrogen Bond Donors 0[1]

Rotatable Bond Count 4[1]

Applications in Research and Drug Development
While specific, publicly documented applications of 1-(2-Fluoroethoxy)-4-nitrobenzene are

not extensively detailed, its structural motifs are highly relevant in medicinal chemistry.
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Nitroaromatic compounds are crucial intermediates in the synthesis of a wide array of

pharmaceuticals.[2] The nitro group can be readily reduced to an amine, which is a key

functional group for further molecular elaboration.

The fluoroethoxy side chain is of particular interest in drug design. The incorporation of fluorine

can significantly enhance a molecule's metabolic stability and binding affinity to its biological

target. Therefore, 1-(2-Fluoroethoxy)-4-nitrobenzene serves as a valuable starting material

for the synthesis of novel drug candidates. For instance, the corresponding aniline derivative,

4-(2-fluoroethoxy)aniline, can be a key building block for the synthesis of kinase inhibitors,

which are a major class of anti-cancer drugs.

Analytical Characterization
The structural elucidation and purity assessment of 1-(2-Fluoroethoxy)-4-nitrobenzene are

typically performed using a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

confirming the structure. The ¹H NMR spectrum is expected to show characteristic signals for

the aromatic protons, as well as the methylene protons of the fluoroethoxy group, with

specific splitting patterns due to proton-proton and proton-fluorine couplings. The ¹³C NMR

spectrum will show the expected number of signals for the aromatic and aliphatic carbons.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound. Electron ionization (EI) or electrospray ionization (ESI) techniques can be

employed, and the fragmentation pattern can provide further structural information.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing

the purity of the synthesized compound. A reverse-phase C18 column with a mobile phase of

acetonitrile and water is commonly used.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for both purity

assessment and structural confirmation, particularly for volatile compounds.

Safety and Handling
As with all nitroaromatic compounds, 1-(2-Fluoroethoxy)-4-nitrobenzene should be handled

with care in a well-ventilated laboratory, preferably in a fume hood. Appropriate personal
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protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times.

Nitroaromatic compounds are generally considered to be toxic and may be harmful if

swallowed, inhaled, or absorbed through the skin. They can also be irritants to the eyes and

skin. In case of contact, the affected area should be washed immediately with plenty of water.

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier.

Conclusion
1-(2-Fluoroethoxy)-4-nitrobenzene is a strategically important chemical intermediate with

significant potential in the synthesis of complex organic molecules for the pharmaceutical and

materials science industries. Its synthesis via the Williamson ether reaction is a robust and

well-established method. The presence of both the nitro and fluoroethoxy groups provides a

versatile platform for further chemical modifications, making it a valuable tool for researchers

and drug development professionals. A thorough understanding of its synthesis, properties, and

handling is crucial for its effective and safe utilization in research and development.
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fluoroethoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b019609/docs#an-in-depth-technical-guide-to-1-2-fluoroethoxy-4-nitrobenzene
https://www.benchchem.com/product/b019609/docs#an-in-depth-technical-guide-to-1-2-fluoroethoxy-4-nitrobenzene
https://www.benchchem.com/product/b019609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

